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Technical Support Center: Ammonium Thiosulfate
(ATS) In-Furrow Application
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers in preventing seedling damage when using ammonium
thiosulfate (ATS) in-furrow during experiments.

Frequently Asked Questions (FAQs)
Q1: What is ammonium thiosulfate (ATS) and why is it used in agricultural research?

Ammonium thiosulfate (ATS) is a liquid fertilizer with a typical analysis of 12-0-0-26S,

meaning it contains 12% nitrogen and 26% sulfur.[1][2] It is a popular choice for researchers

and growers to provide sulfur to crops and can be mixed with other liquid nitrogen solutions.[3]

[4] Beyond its nutritional value, ATS also exhibits properties of a nitrification and urease

inhibitor, which can improve nitrogen use efficiency by delaying the conversion of urea and

ammonium to nitrate, a form more susceptible to leaching.[3]

Q2: Why is in-furrow application of ATS often discouraged?

In-furrow, or "pop-up," application of ATS is generally not recommended because it can cause

significant damage to germinating seeds and young seedlings. This damage can manifest as

inhibited germination, root damage, and reduced plant stands. The primary causes of this

phytotoxicity are ammonia toxicity and high salt concentration near the seed.
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Q3: What are the primary mechanisms of ATS-induced seedling damage?

There are two main mechanisms through which in-furrow ATS application can harm seedlings:

Ammonia Toxicity: Ammonium thiosulfate can liberate free ammonia (NH₃) in the soil,

which is toxic to plant cells and can freely move through the cell wall. This is particularly

problematic in alkaline soil conditions.

Salt Injury (Osmotic Stress): Fertilizers have a salt index, which measures the salt

concentration they induce in the soil solution. A high concentration of fertilizer salts near the

seed creates a high osmotic pressure, causing water to move out of the plant cells and into

the soil. This desiccation leads to a condition known as "fertilizer burn," which can kill the

plant tissue. ATS is considered a high-salt-index fertilizer.

Troubleshooting Guide
Q4: I'm observing poor or uneven seedling emergence after in-furrow ATS application. What

could be the cause?

Poor or uneven emergence is a classic symptom of fertilizer injury. The likely causes are

ammonia toxicity and/or salt injury from the ATS being in direct contact with the seeds. Several

factors can exacerbate this issue:

Application Rate: Higher rates of in-furrow ATS increase the concentration of ammonia and

salts around the seed, leading to greater damage.

Soil Texture: Sandy, low-organic-matter soils have a lower capacity to buffer against changes

in salt concentration and are therefore at a higher risk for fertilizer burn. It is recommended

that the maximum application rate for coarse-textured soils be 50% or less than that for loam

soils.

Soil Moisture: Dry soil conditions prevent the diffusion and dilution of fertilizer salts, keeping

them concentrated near the seed and increasing the risk of injury.

Soil Temperature: In cold soils, root growth is slow, which prolongs the exposure of the

seedling to the high concentration of fertilizer in the furrow.
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Q5: How can I prevent seedling damage when using ATS in my experimental protocols?

The most effective way to prevent seedling damage from ATS is to avoid direct seed contact.

Consider the following mitigation strategies:

Placement: The standard and safest application method is to band the fertilizer 2 inches to

the side and 2 inches below the seed (2x2 placement). This separation provides a safe zone

for germination while still allowing the developing roots to access the nutrients. Surface

banding is another alternative.

Rate Reduction: If in-furrow application is unavoidable, use very low rates. Research from

the University of Minnesota showed that while final plant population was not noticeably

affected until rates exceeded 5 gallons per acre, the above-ground plant mass steadily

decreased even at the lowest application rates.

Alternative Sulfur Sources: For in-furrow applications, consider using safer alternatives to

ATS if sulfur is required in your starter fertilizer blend. Ammonium sulfate is another sulfur-

containing fertilizer, but it also carries a risk of ammonia toxicity, especially in high pH soils,

and should be used with caution for in-furrow placement.

Ensure Adequate Soil Moisture: Good soil moisture allows fertilizer salts to diffuse away from

the seed, reducing their concentration and the potential for injury. Irrigation after application

can also help mitigate the risk.

Data Presentation
Table 1: Effect of In-Furrow Ammonium Thiosulfate (ATS) Application Rate on Corn Plant

Population and Growth

ATS Application Rate
(gallons/acre)

Relative Plant Population
(% of control)

Relative Above-Ground
Plant Mass (% of control)

0 100% 100%

>0 to <5 Not noticeably reduced
Steadily decreased with

increasing rate

>5 Noticeably reduced Significantly decreased
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Source: Adapted from University of Minnesota Extension research. Note that even at rates that

did not reduce the final plant stand, a reduction in early plant growth was observed.

Table 2: General Guidelines for In-Furrow Starter Fertilizer (N + K₂O) Rates in Corn

Soil Texture
Maximum Recommended Rate (lbs/acre
of N + K₂O)

Non-sandy soils ≤ 10

Sandy soils ≤ 4-5

Note: These general guidelines do not apply to all fertilizer products, especially those with a

high potential for seedling damage like ammonium thiosulfate.

Experimental Protocols
Protocol 1: Evaluating Seedling Safety of In-Furrow Fertilizer Applications

Experimental Design: Establish a randomized complete block design with multiple

replications. Treatments should include a non-fertilized control and various rates of the

fertilizer being tested (e.g., ATS at 1, 2, 3, 4, and 5 gallons per acre).

Application: Calibrate the planter to accurately deliver the specified fertilizer rates directly in

the seed furrow at the time of planting.

Data Collection:

Emergence Counts: Count the number of emerged plants in a designated length of row in

each plot at regular intervals (e.g., daily or every other day) until emergence is complete.

Plant Stand Assessment: At a specific vegetative stage (e.g., V2 or V3), record the final

plant population.

Early Vigor and Biomass: At a designated time point (e.g., two weeks after emergence),

visually rate seedling vigor and collect above-ground plant tissue from a defined area in

each plot. Dry the tissue to a constant weight to determine biomass.
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Analysis: Statistically analyze the data to compare the effects of different fertilizer rates on

plant population and early growth relative to the control.

Mandatory Visualizations
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Caption: Mechanism of ATS-induced seedling damage in-furrow.

Caption: Decision workflow for mitigating ATS seedling damage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1232673#preventing-seedling-damage-from-in-
furrow-application-of-ammonium-thiosulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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